4-[(Methoxycarbonyl)oxy]benzoic acid
Overview
Description
4-[(Methoxycarbonyl)oxy]benzoic acid, also known as 4-methoxycarbonyloxybenzoic acid (MCBA), is a carboxylic acid used in various scientific and industrial applications. It is a white crystalline solid that is odorless and non-toxic. MCBA is a versatile compound, with a wide range of uses in organic synthesis, electroplating, and other industrial processes. In addition, it has been studied for its potential applications in biochemistry and physiology.
Scientific Research Applications
Lanthanide Coordination Compounds
The use of 4-benzyloxy benzoic acid derivatives, including those with methoxycarbonyl groups, in the synthesis of lanthanide coordination compounds. These compounds have been studied for their photophysical properties, particularly for improving the photoluminescence of Tb(3+) complexes (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).
Synthesis of SGLT2 Inhibitors
In the pharmaceutical industry, 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid is a key intermediate for synthesizing a family of SGLT2 inhibitors, which are promising for diabetes therapy. A practical process for its preparation has been developed, demonstrating scalability and cost-effectiveness (Zhang et al., 2022).
Enzymatic Synthesis of Optically Active Compounds
A chemico-enzymatic approach was used for synthesizing optically active compounds, which are intermediates for the synthesis of both enantiomers of 4-(2,6-dimethylheptyl)benzoic acid. The study also explored their effect on cholesterol accumulation in aorta cells (Gamalevich, Vlasyuk, & Serebryakov, 2015).
Toxicity Assessment
Research has been conducted on the toxicity of benzoic acid derivatives, including 4-methoxybenzoic acid, when taken intragastrically. These studies are vital in understanding the impact of these compounds on the hepatorenal system (Gorokhova, Mikhailova, Ulanova, & Yadykina, 2020).
Polyaniline Doping
Benzoic acid and its derivatives, such as 4-methoxybenzoic acid, have been used as dopants for polyaniline. This study explored their properties and applications in advanced technologies (Amarnath & Palaniappan, 2005).
Enzymatic Oxidative Polymerization
The enzymatic oxidative polymerization of 4-(4-hydroxybenzylideneamino)benzoic acid using horseradish peroxidase was investigated, yielding oligomers with potential applications in advanced technologies (Kumbul, Gokturk, Turac, & Sahmetlioglu, 2015).
Future Directions
Properties
IUPAC Name |
4-methoxycarbonyloxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O5/c1-13-9(12)14-7-4-2-6(3-5-7)8(10)11/h2-5H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOQJFNDGCQAUCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)OC1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10623749 | |
Record name | 4-[(Methoxycarbonyl)oxy]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10623749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14180-11-1 | |
Record name | 4-[(Methoxycarbonyl)oxy]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10623749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.